Cas no 1807000-25-4 (3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid
• CAS No: 1807000-25-4
• MF: C₈H₃F₂N₃O₄
• MW: 243.123928308487
• CID: 4878881
• Update Time: 2025-06-14

3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid

• Inchi： 1S/C8H3F2N3O4/c9-6(10)4-2-12-7(13(16)17)3(1-11)5(4)8(14)15/h2,6H,(H,14,15)
• InChI Key： WIZYSCSDNGFJHS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C#N)=C1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid (CAS No. 1807000-25-4)

3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid (CAS No. 1807000-25-4) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a cyano group, a difluoromethyl moiety, and a nitro group, which contribute to its reactivity and versatility in synthetic applications. Its carboxylic acid functionality further enhances its utility as a building block for more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their importance in drug discovery and crop protection. Researchers are particularly interested in the difluoromethyl group's role in improving metabolic stability and bioavailability. The 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid serves as a key intermediate in the synthesis of novel heterocyclic compounds, which are often explored for their potential in treating various diseases or enhancing agricultural productivity.

The compound's nitropyridine core is another area of interest, as it is frequently found in molecules with significant biological activity. The presence of both nitro and cyano groups allows for diverse chemical transformations, making this compound a valuable tool for medicinal chemists. Additionally, its carboxylic acid group provides an anchor point for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

From an environmental perspective, the development of sustainable synthetic routes for compounds like 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid is a growing focus. Green chemistry principles, such as minimizing waste and using eco-friendly solvents, are increasingly applied in its production. This aligns with the broader industry trend toward environmentally friendly chemical processes, which is a hot topic among researchers and regulatory bodies alike.

Another trending discussion involves the computational modeling of pyridine derivatives. Advanced in silico techniques are being employed to predict the reactivity and properties of 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid, reducing the need for extensive experimental trials. This approach not only accelerates research but also aligns with the push for cost-effective drug development.

In summary, 3-Cyano-5-(difluoromethyl)-2-nitropyridine-4-carboxylic acid (CAS No. 1807000-25-4) is a multifaceted compound with significant applications in modern chemistry. Its structural features make it a valuable intermediate for pharmaceutical and agrochemical research, while ongoing advancements in green chemistry and computational methods continue to expand its potential. As the scientific community seeks more efficient and sustainable solutions, this compound is poised to remain at the forefront of innovation.